N-{4-[(1,2-Benzothiazol-5-yl)oxy]phenyl}-N'-methylurea

• CAS No.: 89721-75-5
• Molecular Formula: C15H13N3O2S
• Molecular Weight: 299.3 g/mol
• IUPAC Name: 1-[4-(1,2-benzothiazol-5-yloxy)phenyl]-3-methylurea
• InChI: InChI=1S/C15H13N3O2S/c1-16-15(19)18-11-2-4-12(5-3-11)20-13-6-7-14-10(8-13)9-17-21-14/h2-9H,1H3,(H2,16,18,19)
• InChI Key: BNEQZJRSBQYKAF-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC1=CC=C(C=C1)OC2=CC3=C(C=C2)SN=C3

Description

N-{4-[(1,2-Benzothiazol-5-yl)oxy]phenyl}-N'-methylurea is a useful research compound. Its molecular formula is C15H13N3O2S and its molecular weight is 299.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24.2 parts of 5-(4'-aminophenoxy)-benzisothiazole, 400 parts of toluene, 1 part of triethylamine and 11.4 parts of methyl isocyanate were heated at 80° C. for 12 hours, and the reaction mixture was then evaporated down under reduced pressure. 25 parts (85% of theory) of 5-(4'-methylaminocarbonylaminophenoxy)-benzisothiazole of melting point 178° C. were obtained.